2-Bromo-9,10-dihydroanthracene-9,10-diol

• Molecular Formula: C14H11BrO2
• Molecular Weight: 291.14 g/mol
• IUPAC Name: 2-bromo-9,10-dihydroanthracene-9,10-diol
• InChI: InChI=1S/C14H11BrO2/c15-8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7,13-14,16-17H
• InChI Key: MJJBTEUSEYLHBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(C3=C(C=CC(=C3)Br)C(C2=C1)O)O

Description

2-Bromo-9,10-dihydroanthracene-9,10-diol is a useful research compound. Its molecular formula is C14H11BrO2 and its molecular weight is 291.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 300 mL three-neck flask was put 4.90 g (17.0 mmol) of 2-bromo-9,10-anthraquinone, and the atmosphere in the flask was replaced with nitrogen. To the flask was added 100 mL of tetrahydrofuran (THF), and 17.8 mL (37.3 mmol) of phenyllithium was dropped into this solution. After the completion of the dropping, this solution was stirred at room temperature for 15 hours. Then, this solution was washed with water, and the aqueous layer was extracted with ethyl acetate. The extract solution and the organic layer were combined and dried with magnesium sulfate. Then, this mixture was gravity filtered. The obtained filtrate was concentrated to give 2-bromo-9,10-dihydroanthracene-9,10-diol, which was the object of the synthesis.